2-chloro-N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]benzamide

• IUPAC Name: 2-chloro-N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]benzamide
• InChI: InChI=1S/C22H17ClN2O2/c1-13-10-19-20(11-14(13)2)27-22(25-19)15-6-5-7-16(12-15)24-21(26)17-8-3-4-9-18(17)23/h3-12H,1-2H3,(H,24,26)
• InChI Key: HTDUELPPIDQDNR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)OC(=N2)C3=CC(=CC=C3)NC(=O)C4=CC=CC=C4Cl
• Molecular Formula: C22H17ClN2O2
• Molecular Weight: 376.8 g/mol

Description

2-chloro-N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]benzamide is a chemical compound that has gained attention in scientific research for its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-chloro-N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]benzamide involves the inhibition of certain enzymes and proteins that are involved in the growth and proliferation of cancer cells and the accumulation of beta-amyloid peptides in the brain. The compound has been shown to inhibit the activity of histone deacetylase enzymes, which play a role in the regulation of gene expression and cell growth. It has also been shown to inhibit the activity of beta-secretase, an enzyme involved in the production of beta-amyloid peptides in the brain.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-chloro-N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]benzamide have been studied in vitro and in vivo. In vitro studies have shown that the compound inhibits the growth of cancer cells and reduces the accumulation of beta-amyloid peptides in the brain. In vivo studies have shown that the compound has low toxicity and is well-tolerated by animals.

Advantages and Limitations for Lab Experiments

One advantage of using 2-chloro-N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]benzamide in lab experiments is its potential as a selective inhibitor of histone deacetylase enzymes and beta-secretase. This allows for the specific targeting of these enzymes and proteins in various biological systems. However, one limitation of using this compound is its low solubility in water, which can affect its bioavailability and efficacy in certain experimental systems.

Future Directions

There are several future directions for the research and development of 2-chloro-N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]benzamide. One direction is the investigation of its potential as a therapeutic agent for the treatment of cancer and Alzheimer's disease. Another direction is the development of more efficient synthesis methods and analogs of the compound with improved solubility and bioavailability. Additionally, the compound could be studied for its potential applications in other fields of scientific research, such as epigenetics and neurodegenerative diseases.

Synthesis Methods

The synthesis of 2-chloro-N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]benzamide involves the reaction of 5,6-dimethyl-2-benzoxazolylamine with 3-(2-chlorobenzamido)phenylboronic acid in the presence of a palladium catalyst. The resulting product is purified through column chromatography to obtain the final compound.

Scientific Research Applications

2-chloro-N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]benzamide has been studied for its potential applications in various fields of scientific research. It has been investigated as a potential anticancer agent due to its ability to inhibit the growth of cancer cells. It has also been studied for its potential use in the treatment of Alzheimer's disease, as it has shown promising results in reducing the accumulation of beta-amyloid peptides in the brain.